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Compound of Interest

Compound Name: 4-lodocyclohexanamine

Cat. No.: B15232650

Technical Guide: Physicochemical
Characterization of 4-lodocyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the current understanding of the physical properties of 4-
lodocyclohexanamine, with a specific focus on its melting and boiling points. Due to the
limited availability of experimental data in public databases for this specific compound, this
document also provides detailed, standardized experimental protocols for the determination of
these critical physicochemical parameters.

Physical Properties of 4-lodocyclohexanamine and
its Hydrochloride Salt

An extensive search of chemical databases and supplier information reveals that the specific
melting and boiling points for 4-lodocyclohexanamine and its more common salt, 4-
lodocyclohexanamine hydrochloride (CAS: 1353965-61-3), are not well-documented in
publicly available literature.[1][2][3][4][5] This indicates a data gap for this particular molecule
and underscores the necessity for empirical determination in a laboratory setting.

Table 1: Summary of Available Physical Property Data
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Property lodocyclohexanami lodocyclohexanami Data Source
he ne Hydrochloride

Melting Point Data not available Data not available [1112]

Boiling Point Data not available Data not available [1][2]

The absence of this data necessitates that researchers determine these values experimentally
to ensure the purity and proper handling of the compound in research and development
settings.

Experimental Protocols for a Comprehensive
Analysis

The following sections detail standardized methodologies for the accurate determination of the
melting and boiling points of organic compounds such as 4-lodocyclohexanamine.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity. Pure crystalline
compounds typically exhibit a sharp melting point, melting completely over a narrow
temperature range of 0.5-1°C.[6] Impurities tend to lower and broaden the melting range.[7]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

» Sample Preparation: A small amount of the finely powdered, dry sample of 4-
lodocyclohexanamine is packed into a capillary tube, sealed at one end, to a height of 1-2
mm.[6] The tube is then tapped gently to compact the sample at the bottom.[8]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[6]

e Approximate Melting Point Determination: A preliminary, rapid heating is performed to
determine an approximate melting range.[7]
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e Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is
then heated at a slower rate, typically 1-2°C per minute, starting from a temperature about
10-15°C below the approximate melting point.[8]

o Data Recording: The temperature at which the first droplet of liquid appears (T1) and the
temperature at which the entire sample becomes liquid (T2) are recorded. The melting range
is reported as T1-T2.[6]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6][9] It is a characteristic physical property that provides
information about the volatility and intermolecular forces of a compound.[10][11]

Methodology: Thiele Tube Method

o Sample Preparation: A small volume (less than 0.5 mL) of liquid 4-lodocyclohexanamine is
placed in a small test tube.[12] A capillary tube, sealed at one end, is inverted and placed
into the test tube with the open end submerged in the liquid.[9][12]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil) to ensure uniform heating.
[91[12]

o Heating: The side arm of the Thiele tube is gently and continuously heated.[12] As the
temperature rises, a stream of bubbles will emerge from the inverted capillary tube.[12]
Heating should continue until a vigorous and continuous stream of bubbles is observed.

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.[9][12]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the physicochemical characterization
of a compound with unknown physical properties, such as 4-lodocyclohexanamine.
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Figure 1: Workflow for Physical Property Determination

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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